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Compound of Interest

Compound Name: Sativene

Cat. No.: B1246779

Essential Safety and Handling Guide for
Sativene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Sativene, a sesquiterpene hydrocarbon. The following procedural guidance outlines
the necessary personal protective equipment (PPE), operational plans for handling, and proper
disposal methods.

Hazard Identification and Risk Assessment

While specific toxicity data for Sativene is limited, as a member of the sesquiterpene class of
volatile organic compounds (VOCS), it should be handled with care.[1] Potential hazards are
based on the general properties of this chemical class.

Physical and Chemical Properties of Sativene
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Property Value Source
Molecular Formula CisHz4 [2]
Molecular Weight 204.35 g/mol [2]
Appearance Liquid (presumed)

Flammability Flammable liquid and vapor.[3]

Boiling Point Data not available

Solubility Insoluble in water (presumed)

Potential Health Hazards

Based on similar sesquiterpenes, potential health effects may include:

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[3]

Eye Irritation: May cause serious eye irritation.[3]

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.[3]

Aspiration Hazard: May be harmful if swallowed and enters airways.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is required for all personnel handling Sativene. The following table
summarizes the recommended PPE.
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Protection Type

Requirement

Rationale & Specifications

Engineering Controls

Certified Chemical Fume Hood

All work, including weighing
and preparing solutions,
should be conducted in a
certified chemical fume hood to

control vapors.[1]

Eyewash Station and Safety

Shower

A readily accessible eyewash
station and safety shower are

mandatory.

Respiratory

NIOSH/MSHA approved

respirator (if necessary)

Required if exposure limits are
exceeded or if irritation is
experienced. Use in a fume

hood is the primary control.[1]

Hand

Chemical-resistant gloves

(e.g., nitrile)

Double gloving is
recommended. Change gloves

immediately if contaminated.

Eye/Face

Safety goggles and/or face
shield

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. A faceshield
is recommended if there is a
potential for direct contact with

splashes.

Body

Laboratory coat or work

uniform

Additional garments like
sleevelets, aprons, or
disposable suits should be
used to avoid any exposed

skin.

Operational Plan: Handling Sativene

Adherence to the following procedural steps is critical for the safe handling of Sativene in a

laboratory setting.

1. Preparation and Precautionary Measures:
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e Ensure all necessary PPE is available and in good condition.
 Verify that the chemical fume hood is functioning correctly.

o Remove all potential ignition sources from the work area, as Sativene is a flammable liquid.

[3]
» Have spill cleanup materials readily available.
2. Handling the Compound:

e Conduct all manipulations of Sativene within a certified chemical fume hood to minimize
inhalation exposure.[1][4]

» Avoid direct contact with skin, eyes, and clothing.
e Use only non-sparking tools.[3]

o Keep the container tightly closed when not in use to prevent evaporation and vapor
accumulation.[3]

3. Storage:

o Store Sativene in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]
» Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan: Managing Sativene Waste

Proper disposal of Sativene and contaminated materials is crucial to protect personnel and the
environment. All waste must be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

e Liquid Waste: Collect all solutions containing Sativene in a dedicated, leak-proof hazardous
waste container. The container must be compatible with organic solvents.[5]
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» Solid Waste: Dispose of contaminated solid materials such as gloves, absorbent paper, and
empty vials in a designated hazardous waste container.[5]

e Sharps: Any sharps contaminated with Sativene must be disposed of in a designated sharps
container for hazardous chemical waste.

2. Waste Container Labeling and Storage:
e Immediately label the hazardous waste container with a "Hazardous Waste" tag.

o The label should clearly identify the contents as "Sativene Waste" and list all components of
the waste stream.

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.[6]

e The storage area should be well-ventilated and away from sources of ignition.[5]
3. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EH&S) department.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[7]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling and disposal of
Sativene.
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Safe handling workflow for Sativene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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